Water-repellent perovskite solar cell†
Journal of Materials Chemistry A Pub Date: 2014-10-13 DOI: 10.1039/C4TA05413J
Abstract
A water-repellent perovskite solar cell was developed based on anti-reflective lotus leaf-inspired hierarchical pyramidal arrays with enhanced self-cleaning characteristics and was prepared by the replica molding of micro pyramid structures and Ar ion surface treatment. The power conversion efficiency of CH3NH3PbI3 perovskite solar cell was improved from 13.12% to 14.01% by employing such a bifunctional polydimethylsiloxane (PDMS) film on the perovskite solar cell due to an anti-reflection effect. Moreover, the PDMS film adhered to the perovskite solar cell demonstrated excellent superhydrophobicity, which makes the perovskite solar cell water-repellent.

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